Cas no 1805527-07-4 (2-Chloro-5-fluoro-6-nitrotoluene)

• Product Name: 2-Chloro-5-fluoro-6-nitrotoluene
• CAS No: 1805527-07-4
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 4618538
• Update Time: 2025-10-28

2-Chloro-5-fluoro-6-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-FLUORO-6-NITRO-TOLUENE
• 1-Chloro-4-fluoro-2-methyl-3-nitrobenzene
• 1-Chloro-4-fluoro-2-methyl-3-nitro-benzene
• 6-Chloro-3-fluoro-2-nitrotoluene
• 2-Chloro-5-fluoro-6-nitrotoluene

• Inchi： 1S/C7H5ClFNO2/c1-4-5(8)2-3-6(9)7(4)10(11)12/h2-3H,1H3
• InChI Key： BLUUVKHJBZOXFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Chloro-5-fluoro-6-nitrotoluene

Recent Advances in the Application of 2-Chloro-5-fluoro-6-nitrotoluene (CAS: 1805527-07-4) in Chemical and Pharmaceutical Research

2-Chloro-5-fluoro-6-nitrotoluene (CAS: 1805527-07-4) is a halogenated nitroaromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and emerging roles in drug discovery pipelines.

Recent studies highlight the compound's unique electronic properties conferred by its -Cl, -F, and -NO2 substituents, which enable selective functionalization at multiple positions. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel EGFR inhibitors, where the nitro group facilitated subsequent reductive amination steps to yield potent kinase-targeting scaffolds (Zhang et al., 2023). The electron-withdrawing effects of the substituents were found to significantly influence the compound's reactivity in palladium-catalyzed cross-coupling reactions.

In agrochemical research, 2-Chloro-5-fluoro-6-nitrotoluene has emerged as a critical building block for next-generation herbicides. A patent analysis (WO2023056789) reveals its incorporation into protoporphyrinogen oxidase (PPO) inhibitors, where the fluorine atom enhances both herbicidal activity and environmental stability. The compound's crystalline properties (melting point 89-92°C) and solubility profile in organic solvents make it particularly suitable for industrial-scale synthesis.

Mechanistic studies using density functional theory (DFT) calculations have provided new insights into the compound's behavior in nucleophilic aromatic substitution reactions. The ortho-nitro group was shown to dramatically accelerate substitution at the para-fluoro position through a Meisenheimer complex stabilization effect (ACS Catalysis, 2024). These findings have important implications for designing more efficient synthetic routes to fluorinated pharmaceuticals.

From a safety perspective, recent toxicological assessments indicate that proper handling protocols are essential due to the compound's potential skin sensitization properties (ECHA REACH dossier). However, its overall environmental persistence appears lower than related polychlorinated analogs, making it a more sustainable choice for industrial applications.

Looking forward, the compound's role is expanding into new therapeutic areas. Current preclinical studies are investigating derivatives as potential PET radiotracers, leveraging the fluorine-18 isotope for neuroimaging applications. The unique electronic effects of the chloro-fluoro-nitro substitution pattern may enable new approaches to CNS-targeted drug design in coming years.